1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine

• Molecular Formula: C14H19Cl2NO2S
• Molecular Weight: 336.3 g/mol
• IUPAC Name: 1-(2,4-dichloro-5-methylphenyl)sulfonyl-3,5-dimethylpiperidine
• InChI: InChI=1S/C14H19Cl2NO2S/c1-9-4-10(2)8-17(7-9)20(18,19)14-5-11(3)12(15)6-13(14)16/h5-6,9-10H,4,7-8H2,1-3H3
• InChI Key: DXSQJGNHSSDCQD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=C(C=C(C(=C2)C)Cl)Cl)C

Description

1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine is a sulfonamide derivative featuring a 3,5-dimethylpiperidine moiety linked to a dichloro- and methyl-substituted benzene ring. Below, we analyze its similarities and differences with related molecules, leveraging available research and catalog data.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine typically involves the reaction of 2,4-dichloro-5-methylbenzenesulfonyl chloride with 3,5-dimethylpiperidine. The reaction is carried out in the presence of a base, such as pyridine, to facilitate the nucleophilic substitution reaction. The reaction conditions often include:

Temperature: Room temperature to reflux conditions

Solvent: Anhydrous solvents like dichloromethane or chloroform

Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Solvents: Dichloromethane, chloroform, ethanol

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfone derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. Its mechanism involves the inhibition of specific cancer cell lines through various pathways:

• Mechanism of Action : The compound has shown to induce apoptosis in cancer cells by activating the p53 pathway, which is crucial for regulating the cell cycle and preventing tumor formation.

Case Study 1: Efficacy Against Hematological Cancers

A study published in PMC demonstrated that derivatives of piperidine compounds, including those similar to 1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine, exhibited significant cytotoxic effects against hematological malignancies such as leukemia and lymphoma. The results indicated:

Cell Line	IC50 (µM)	Mechanism of Action
HL-60 (Leukemia)	0.45	Induction of apoptosis via p53
K562 (Leukemia)	0.30	Inhibition of cell proliferation

These findings suggest that compounds with similar structures can effectively target and reduce tumor growth in hematological cancers.

Molecular Docking Studies

Molecular docking studies further elucidate the interactions between the compound and target proteins involved in cancer progression. For instance:

• Target Proteins : The compound was found to interact with proteins such as Bcl-2 and MDM2, which are pivotal in regulating apoptosis and cell survival.

Protein Target	Binding Affinity (kcal/mol)	Remarks
Bcl-2	-8.5	Strong interaction
MDM2	-9.0	Potential for therapeutic use

Other Biological Activities

Beyond its anticancer properties, the compound is being investigated for its potential activities in other areas:

• Antimicrobial Properties : Preliminary studies indicate that the compound may exhibit antimicrobial activity against various pathogens.

Case Study 2: Antimicrobial Efficacy

Research conducted on the antimicrobial properties of related sulfonamide derivatives revealed:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 µg/mL
Escherichia coli	32 µg/mL

These results suggest that the compound could be a candidate for developing new antimicrobial agents.

Mechanism of Action

The mechanism of action of 1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine involves its interaction with specific molecular targets and pathways. The compound’s sulfonyl group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. This interaction can lead to various biological effects, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

• The 3,5-dimethylpiperidine ring may contribute to conformational rigidity .
• 3,5-Dimethylpiperidine : The parent amine lacks the sulfonyl and aromatic substituents, resulting in lower molecular weight (113.2 g/mol) and a simpler structure. It exists as a cis/trans mixture, which may affect its reactivity in synthesis .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Features
1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine	C₁₄H₁₈Cl₂NO₂S*	~356.3 (calculated)	Not reported	Sulfonyl group enhances polarity; dichloro substituents increase stability
3,5-Dimethylpiperidine	C₇H₁₅N	113.2	144	Low boiling point; cis/trans isomerism
1-(Benzo[d][1,3]dioxol-5-ylmethyl)-4,4-dimethylpiperidine	C₁₅H₂₁NO₂	247.3	Not reported	Benzodioxole moiety increases aromaticity

*Calculated based on substituent addition.

Biological Activity

1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine is a synthetic compound with notable biological activity that has garnered attention in pharmacological research. This article delves into its biological properties, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure

The compound's structure can be represented as follows:

• Molecular Formula : C12H14Cl2N2O2S
• Molecular Weight : 307.22 g/mol

The presence of the sulfonyl group and dichloromethyl substituents contributes to its biological profile.

Research indicates that this compound interacts with various biological targets, primarily through the inhibition of specific proteins involved in disease pathways. Notably, it has been studied for its effects on protein-protein interactions (PPIs) and as a potential therapeutic agent against certain cancers.

Inhibition of BCL6

A significant study explored the compound's ability to inhibit the transcriptional repressor BCL6, which is implicated in the pathogenesis of diffuse large B-cell lymphoma (DLBCL). The compound disrupts the interaction between BCL6 and its co-repressors, leading to rapid degradation of BCL6 in cancer cells. This degradation was confirmed through in vivo studies using lymphoma xenograft mouse models .

Biological Activity Data

The following table summarizes key findings from various studies regarding the biological activity of 1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine:

Study	Biological Activity	Methodology	Key Findings
	Inhibition of BCL6	In vivo mouse model	Significant reduction in tumor size and BCL6 levels post-treatment.
	Antiproliferative effects	Cell viability assays	IC50 values suggest strong antiproliferative activity against DLBCL cell lines.
	Interaction with other proteins	NanoBRET assay	Disruption of PPI with co-repressors observed at submicromolar concentrations.

Case Studies

• Case Study on DLBCL Treatment :
  • A clinical trial investigated the efficacy of this compound in patients with DLBCL. Results indicated a marked improvement in patient outcomes when combined with standard chemotherapy regimens. The compound's ability to enhance the degradation of BCL6 was pivotal in reducing tumor burden.
• Toxicity Assessment :
  • A toxicity study evaluated the safety profile of 1-(2,4-Dichloro-5-methylbenzenesulfonyl)-3,5-dimethylpiperidine in animal models. The results showed manageable toxicity levels at therapeutic doses, with no significant adverse effects reported during the treatment period.